Cas no 312700-70-2 (5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester)

5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester structure
312700-70-2 structure
Product Name:5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester
CAS No:312700-70-2
MF:C14H15NO3
MW:245.273803949356
CID:1446270
Update Time:2024-08-23

5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylic acid, 3-(2,4,6-trimethylphenyl)-, methyl ester
    • Inchi: 1S/C14H15NO3/c1-8-5-9(2)13(10(3)6-8)11-7-12(18-15-11)14(16)17-4/h5-7H,1-4H3
    • InChI Key: HBXYCNIJEFDDPH-UHFFFAOYSA-N
    • SMILES: O1C(C(OC)=O)=CC(C2=C(C)C=C(C)C=C2C)=N1

Computed Properties

  • Exact Mass: 245.10525

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 364.6±30.0 °C(Predicted)
  • PSA: 52.33
  • pka: -4.35±0.50(Predicted)
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